Cas no 338398-48-4 (5-[(4-Chlorophenyl)methanesulfonyl]-4-phenyl-1,2,3-thiadiazole)
338398-48-4 structure
Product Name:5-[(4-Chlorophenyl)methanesulfonyl]-4-phenyl-1,2,3-thiadiazole
CAS No:338398-48-4
MF:C15H11ClN2O2S2
MW:350.843039751053
CID:5711921
PubChem ID:3740928
Update Time:2023-10-15
5-[(4-Chlorophenyl)methanesulfonyl]-4-phenyl-1,2,3-thiadiazole Chemical and Physical Properties
Names and Identifiers
-
- 5-[(4-chlorophenyl)methylsulfonyl]-4-phenylthiadiazole
- 2H-389S
- HMS571B11
- 4-chlorobenzyl 4-phenyl-1,2,3-thiadiazol-5-yl sulfone
- Bionet1_001069
- 5-[(4-chlorophenyl)methanesulfonyl]-4-phenyl-1,2,3-thiadiazole
- AKOS005084894
- 338398-48-4
- 5-[(4-CHLOROBENZYL)SULFONYL]-4-PHENYL-1,2,3-THIADIAZOLE
- 1,2,3-Thiadiazole, 5-[[(4-chlorophenyl)methyl]sulfonyl]-4-phenyl-
- 5-[(4-Chlorophenyl)methanesulfonyl]-4-phenyl-1,2,3-thiadiazole
-
- Inchi: 1S/C15H11ClN2O2S2/c16-13-8-6-11(7-9-13)10-22(19,20)15-14(17-18-21-15)12-4-2-1-3-5-12/h1-9H,10H2
- InChI Key: QQAYLDSPVMCEDG-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CS(C1=C(C2C=CC=CC=2)N=NS1)(=O)=O
Computed Properties
- Exact Mass: 349.9950476g/mol
- Monoisotopic Mass: 349.9950476g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 96.5Ų
Experimental Properties
- Density: 1.431±0.06 g/cm3(Predicted)
- Boiling Point: 587.0±60.0 °C(Predicted)
- pka: -7.88±0.33(Predicted)
5-[(4-Chlorophenyl)methanesulfonyl]-4-phenyl-1,2,3-thiadiazole Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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